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Compound of Interest

Compound Name: Goniodiol

Cat. No.: B134919 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Goniodiol, a styryl-lactone with potential biological activity. Adherence to these

procedures is critical to mitigate risks and ensure the integrity of your research.

Personal Protective Equipment (PPE)
When working with Goniodiol, a comprehensive PPE strategy is mandatory to prevent

exposure. The following table summarizes the recommended PPE based on the known

hazards of skin irritation, serious eye damage, and respiratory irritation.[1]
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PPE Category Recommendation

Eye and Face Protection

Chemical safety goggles or a face shield must

be worn to protect against splashes and

airborne particles.[1]

Hand Protection

Wear protective gloves, such as nitrile gloves.[1]

Regularly inspect gloves for tears or

contamination and change them frequently.

Body Protection

A laboratory coat or gown should be worn to

prevent skin contact.[2] Ensure it is clean and

fully buttoned.

Respiratory Protection

Use only in a well-ventilated area, preferably

within a chemical fume hood, to avoid breathing

mist or vapors.[1] If ventilation is inadequate, a

NIOSH-approved respirator should be used.[2]

[3]

Hazard Identification and First Aid
Goniodiol is classified as a hazardous substance with the following risk statements:

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]

In the event of exposure, immediate and appropriate first aid is crucial. The following table

outlines the recommended first aid measures.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air.[1][4] If breathing is

difficult or has stopped, provide artificial

respiration or oxygen and seek immediate

medical attention.[4] Call a poison center or

doctor if you feel unwell.[1]

Skin Contact

Immediately remove all contaminated clothing.

[1][4] Wash the affected skin with plenty of soap

and water.[1][4] If skin irritation persists, seek

medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy

to do. Continue rinsing.[1] Immediately call a

poison center or doctor.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Operational and Disposal Plans
Handling and Storage:

Handling: Avoid breathing mist or vapors.[1] Wash hands and skin thoroughly after handling.

[1] Use only outdoors or in a well-ventilated area.[1]

Storage: Store in a well-ventilated place.[1] Keep the container tightly closed and store

locked up.[1]

Spill Management: In the event of a spill, the primary objectives are to prevent the spread of

contamination and ensure the safety of all personnel.

Evacuate and Secure the Area: Immediately alert others in the vicinity. If the spill is large or

in a poorly ventilated area, evacuate the room and restrict access.

Assess the Spill: Determine the nature and extent of the spill.
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Don Appropriate PPE: Before attempting cleanup, ensure you are wearing the appropriate

PPE as outlined above.

Contain the Spill: For liquid spills, use absorbent materials like vermiculite or spill pillows to

dike the spill and prevent it from spreading.

Clean Up:

For solid spills, carefully scoop the material into a suitable container, avoiding dust

generation.

For liquid spills, add absorbent material, working from the outside in, until all the liquid is

absorbed.

Decontaminate: Clean the spill area with a suitable decontaminating agent and wipe it down.

Dispose of Waste: Collect all cleanup residues and contaminated materials in a labeled,

sealed container for hazardous waste disposal.

Disposal: Dispose of Goniodiol and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[1] Contact your institution's environmental

health and safety department for specific disposal protocols.[2]

Quantitative Data
While specific quantitative toxicity data such as LD50 or LC50 values for Goniodiol are not

readily available in the searched literature, its classification as a hazardous substance

necessitates stringent safety precautions.

Identifier Value

CAS Number 96422-52-5

Molecular Formula C13H14O4

Molecular Weight 234.25 g/mol
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Experimental Workflow for Safe Handling of
Goniodiol
The following diagram illustrates the key steps for the safe handling of Goniodiol in a

laboratory setting.
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Receipt and Inspection
- Verify container integrity

- Check label

Storage
- Well-ventilated area

- Tightly closed container
- Locked up

Store Safely

Pre-Experiment Preparation
- Review SDS

- Don appropriate PPE

Prepare for Use

Handling and Use
- Work in a fume hood

- Avoid generating dust/aerosols

Proceed with Caution

Post-Experiment
- Decontaminate work surfaces

- Remove and dispose of PPE correctly

Conclude Experiment

Spill Event

Waste Disposal
- Collect in labeled, sealed container
- Follow institutional EHS protocols

Dispose of Waste

Spill Response Protocol
- Evacuate and secure

- Don PPE
- Contain and clean up

Activate

Dispose of Spill Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. osha.gov [osha.gov]

3. Goniodiol | C13H14O4 | CID 180702 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. CCOHS: Occupational Hygiene - Occupational Exposure Limits [ccohs.ca]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Goniodiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134919#personal-protective-equipment-for-handling-
goniodiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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